2-fluoro-N-[3-(6-morpholin-4-ylpyridazin-3-yl)phenyl]benzenesulfonamide

• IUPAC Name: 2-fluoro-N-[3-(6-morpholin-4-ylpyridazin-3-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C20H19FN4O3S/c21-17-6-1-2-7-19(17)29(26,27)24-16-5-3-4-15(14-16)18-8-9-20(23-22-18)25-10-12-28-13-11-25/h1-9,14,24H,10-13H2
• InChI Key: VYYNYWHQKUUKGD-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NN=C(C=C2)C3=CC(=CC=C3)NS(=O)(=O)C4=CC=CC=C4F
• Molecular Formula: C20H19FN4O3S
• Molecular Weight: 414.5 g/mol
• CAS No.: 904824-37-9

Description

The compound “2-fluoro-N-[3-(6-morpholin-4-ylpyridazin-3-yl)phenyl]benzenesulfonamide” is a type of organic compound known as phenylmorpholines. These are aromatic compounds containing a morpholine ring and a benzene ring linked to each other through a CC or a CN bond.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, Linezolid was synthesized from (3-fluoro-4-morpholin-4-yl-phenyl)-carbamic ester via R-epichlorohydrin and potassium phthalimide.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed. For example, the compound “6-Morpholinopyridin-3-ylboronic acid” has a molecular formula of CHBNO and an average mass of 208.022 Da.

Chemical Reactions Analysis

The chemical reactions of similar compounds have been studied. For example, the metabolism mechanism of (S)-N-[1-(3-morpholin-4-ylphenyl)ethyl]-3-phenylacrylamide, mediated by CYP3A4 Cytochrome has been investigated by density functional QM calculations aided with molecular mechanics/molecular dynamics simulations.

Physical and Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed. For example, the compound “[2-fluoro-6-(morpholin-4-yl)pyridin-3-yl]boronic acid” has a molecular weight of 226.02 and is stored in a freezer.

Mechanism of Action

The mechanism of action of similar compounds has been investigated. For instance, the compound “3-fluoro-5-morpholin-4-yl-N-[1-(2-pyridin-4-ylethyl)-1H-indol-6-yl]benzamide” has been found to be an EC 2.7.11.24 (mitogen-activated protein kinase) inhibitor.

Safety and Hazards

The safety and hazards of similar compounds have been studied. For example, the metabolism of (S)-N-[1-(3-morpholin-4-ylphenyl)ethyl]-3-phenylacrylamide can influence their bioavailability by transforming them either to active form or to toxic compounds.

Future Directions

The future directions of research on similar compounds could involve a detailed understanding of their metabolism step and prediction of metabolites, which is crucial to screen drugs in the early stage of lead development.